Cas no 512795-97-0 (CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)-)

• Product Name: CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)-
• CAS No: 512795-97-0
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03776151
• CID: 3416363
• PubChem ID: 1319645
• Update Time: 2025-10-30

CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)-
• 1-phenyl-N-(2-phenylethyl)cyclopentane-1-carboxamide
• N-phenethyl-1-phenylcyclopentanecarboxamide
• MS-10110
• DTXSID001330864
• MLS001164566
• MFCD03776151
• 512795-97-0
• HMS2844D16
• (PHENYLCYCLOPENTYL)-N-(2-PHENYLETHYL)FORMAMIDE
• SMR000497720
• 1-phenyl-N-(2-phenylethyl)cyclopentanecarboxamide
• AKOS016723524
• MVA79597
• CHEMBL1600129

• MDL： MFCD03776151
• Inchi： 1S/C20H23NO/c22-19(21-16-13-17-9-3-1-4-10-17)20(14-7-8-15-20)18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2,(H,21,22)
• InChI Key： PNOFMFVWEVFLAS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(NCCC2=CC=CC=C2)=O)CCCC1

Computed Properties

• Exact Mass: 293.177964357Da
• Monoisotopic Mass: 293.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)-

Chemical Profile of CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- (CAS No: 512795-97-0)

CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)-, identified by its Chemical Abstracts Service (CAS) number 512795-97-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative, characterized by a cyclopentane ring substituted with a phenyl group at the amide nitrogen and an isopropylphenyl group at the carbonyl carbon, exhibits structural features that make it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of this compound consists of a rigid cyclopentane core, which provides stability and influences the compound's conformational flexibility. The presence of two aromatic rings—the phenyl group at the amide position and the isopropylphenyl group—enhances its potential interactions with biological targets. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate pharmacokinetic properties and binding affinity to enzymes or receptors.

In recent years, there has been growing interest in amide-based compounds as pharmacophores due to their diverse biological activities. CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. The unique combination of substituents in its structure allows for fine-tuning of electronic and steric properties, which is crucial for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

The synthesis of CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- involves multi-step organic transformations that highlight the intersection of synthetic methodology and molecular design. Key synthetic strategies include nucleophilic substitution reactions, condensation processes, and cyclization techniques. The introduction of the cyclopentane ring often requires specialized catalytic systems or transition-metal-mediated reactions to achieve high yields and selectivity. These synthetic approaches are critical for producing compounds with precise structural configurations necessary for biological evaluation.

From a computational chemistry perspective, the conformational analysis of CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- has been performed using advanced molecular modeling techniques. These studies have revealed insights into its preferred conformations in both solution and solid states, which are influenced by intramolecular hydrogen bonding networks and aromatic stacking interactions. Such information is invaluable for designing experiments aimed at optimizing bioactivity and improving pharmacological profiles.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SAR) in identifying lead compounds. CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- serves as a valuable scaffold for generating analogs with modified substituents to explore SAR trends. By systematically altering functional groups or ring sizes, researchers can gain mechanistic insights into how structural modifications affect biological activity. This iterative process is fundamental to developing drugs with enhanced efficacy and reduced side effects.

The pharmacokinetic behavior of CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- has also been scrutinized through in vitro and in vivo studies. These investigations have focused on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these properties early in the drug development pipeline is essential for predicting clinical outcomes and minimizing attrition rates during later stages of testing.

In conclusion, CYCLOPENTANECARBOXAMIDE, 1-PHENYL-N-(2-PHENYLETHYL)- (CAS No: 512795-97-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary biological activity make it an attractive molecule for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it will likely remain a focal point in academic and industrial laboratories worldwide.